Cas no 868067-72-5 (1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER)

1-Piperidinecarboxylic acid, 3-(4-oxobutyl)-, 1,1-dimethylethyl ester is a specialized organic compound featuring a piperidine core functionalized with a 4-oxobutyl group at the 3-position and a tert-butyl ester moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals and bioactive molecules. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, while the ketone functionality offers versatility for further derivatization. Its well-defined reactivity profile and compatibility with various synthetic methodologies make it a practical choice for researchers developing complex nitrogen-containing compounds. The compound is typically handled under controlled conditions due to its sensitivity.

1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER structure

868067-72-5 structure

Product Name:1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER

CAS No:868067-72-5

MF:C₁₄H₂₅NO₃

MW:255.353204488754

CID:3207185

PubChem ID:86078586

Update Time:2025-06-07

1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER
- EN300-1882555
- 868067-72-5
- tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate
- Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-9-6-8-12(11-15)7-4-5-10-16/h10,12H,4-9,11H2,1-3H3
- InChI Key： ZMYLGVIELWGZSI-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC(CCCC=O)C1)=O

Computed Properties

Exact Mass: 255.18344366Da
Monoisotopic Mass: 255.18344366Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 46.6Å²

1-PIPERIDINECARBOXYLIC ACID, 3-(4-OXOBUTYL)-, 1,1-DIMETHYLETHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1882555-0.05g	tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate	868067-72-5	0.05g	$1068.0	2023-06-01
Enamine	EN300-1882555-0.1g	tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate	868067-72-5	0.1g	$1119.0	2023-06-01
Enamine	EN300-1882555-0.25g	tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate	868067-72-5	0.25g	$1170.0	2023-06-01
Enamine	EN300-1882555-0.5g	tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate	868067-72-5	0.5g	$1221.0	2023-06-01
Enamine	EN300-1882555-1.0g	tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate	868067-72-5	1g	$1272.0	2023-06-01
Enamine	EN300-1882555-2.5g	tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate	868067-72-5	2.5g	$2492.0	2023-06-01
Enamine	EN300-1882555-5.0g	tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate	868067-72-5	5g	$3687.0	2023-06-01
Enamine	EN300-1882555-10.0g	tert-butyl 3-(4-oxobutyl)piperidine-1-carboxylate	868067-72-5	10g	$5467.0	2023-06-01